Cas no 1261762-62-2 (3-Methoxy-5-(trifluoromethoxy)benzyl chloride)

• Product Name: 3-Methoxy-5-(trifluoromethoxy)benzyl chloride
• CAS No: 1261762-62-2
• MF: C₉H₈ClF₃O₂
• MW: 240.606832504272
• CID: 4981944
• Update Time: 2025-06-07

3-Methoxy-5-(trifluoromethoxy)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-(trifluoromethoxy)benzyl chloride

• Inchi： 1S/C9H8ClF3O2/c1-14-7-2-6(5-10)3-8(4-7)15-9(11,12)13/h2-4H,5H2,1H3
• InChI Key： RMPNYWCHDFPVHV-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=C(C=1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• XLogP3: 3.5
• Topological Polar Surface Area: 18.5

Additional information on 3-Methoxy-5-(trifluoromethoxy)benzyl chloride

Introduction to 3-Methoxy-5-(trifluoromethoxy)benzyl chloride (CAS No. 1261762-62-2)

3-Methoxy-5-(trifluoromethoxy)benzyl chloride, with the CAS number 1261762-62-2, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique combination of a methoxy group, a trifluoromethoxy group, and a benzyl chloride moiety, which collectively confer it with a range of interesting chemical and biological properties.

The molecular structure of 3-Methoxy-5-(trifluoromethoxy)benzyl chloride consists of a benzene ring substituted with a methoxy group at the 3-position and a trifluoromethoxy group at the 5-position. The benzyl chloride functionality at the 1-position provides a reactive site for further chemical modifications, making this compound an attractive starting material for the synthesis of more complex molecules. The presence of the trifluoromethoxy group imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity.

In recent years, 3-Methoxy-5-(trifluoromethoxy)benzyl chloride has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of novel pharmaceutical agents. For instance, researchers have explored its role in the development of compounds targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 3-Methoxy-5-(trifluoromethoxy)benzyl chloride in the synthesis of potent inhibitors of protein kinases. These inhibitors have shown promising results in preclinical studies, demonstrating significant antiproliferative effects against various cancer cell lines. The trifluoromethoxy group was found to enhance the potency and selectivity of these inhibitors, underscoring its importance in drug design.

Beyond its applications in cancer research, 3-Methoxy-5-(trifluoromethoxy)benzyl chloride has also been investigated for its potential as a lead compound in the development of neuroprotective agents. A study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited neuroprotective effects in models of Parkinson's disease. The methoxy and trifluoromethoxy groups were found to play crucial roles in modulating the compound's ability to cross the blood-brain barrier and exert neuroprotective effects.

In addition to its medicinal applications, 3-Methoxy-5-(trifluoromethoxy)benzyl chloride has been used as a building block in the synthesis of advanced materials and functional polymers. Its unique electronic properties make it suitable for applications in organic electronics and optoelectronics. Researchers have explored its use in the development of organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs), where it can enhance device performance by improving charge transport properties.

The synthesis of 3-Methoxy-5-(trifluoromethoxy)benzyl chloride typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 3-methoxy-5-trifluoromethoxylaniline with chloroacetyl chloride under controlled conditions. This method yields high purity product with good yields, making it suitable for large-scale production.

In terms of safety and handling, it is important to note that 3-Methoxy-5-(trifluoromethoxy)benzyl chloride should be handled with care due to its reactivity and potential health hazards. Appropriate personal protective equipment (PPE) should be used during handling, and it should be stored in a well-ventilated area away from incompatible materials.

The future prospects for 3-Methoxy-5-(trifluoromethoxy)benzyl chloride are promising. Ongoing research continues to uncover new applications and derivatives that could have significant impacts on various fields, from medicine to materials science. As our understanding of this compound deepens, it is likely that we will see even more innovative uses emerge.